Cas no 847233-70-9 (L-Serine, L-asparaginyl-L-leucyl-L-leucyl-L-methionyl-L-alanyl-L-alanyl-)

847233-70-9 structure
Product name:L-Serine, L-asparaginyl-L-leucyl-L-leucyl-L-methionyl-L-alanyl-L-alanyl-
L-Serine, L-asparaginyl-L-leucyl-L-leucyl-L-methionyl-L-alanyl-L-alanyl- Chemical and Physical Properties
Names and Identifiers
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- L-Serine, L-asparaginyl-L-leucyl-L-leucyl-L-methionyl-L-alanyl-L-alanyl-
- (2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2,4-diamino-4-oxobutanoyl]amino]-4-methylpentanoyl]amino]-4-methylpentanoyl]amino]-4-methylsulfanylbutanoyl]amino]propanoyl]amino]propanoyl]a
- 847233-70-9
- DTXSID70467686
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- Inchi: InChI=1S/C30H54N8O10S/c1-14(2)10-20(36-26(43)18(31)12-23(32)40)29(46)37-21(11-15(3)4)28(45)35-19(8-9-49-7)27(44)34-16(5)24(41)33-17(6)25(42)38-22(13-39)30(47)48/h14-22,39H,8-13,31H2,1-7H3,(H2,32,40)(H,33,41)(H,34,44)(H,35,45)(H,36,43)(H,37,46)(H,38,42)(H,47,48)/t16-,17-,18-,19-,20-,21-,22-/m0/s1
- InChI Key: XZFNTIVUYBBOLN-CPDXTSBQSA-N
- SMILES: CC(C)CC(C(=O)NC(CCSC)C(=O)NC(C)C(=O)NC(C)C(=O)NC(CO)C(=O)O)NC(=O)C(CC(C)C)NC(=O)C(CC(=O)N)N
Computed Properties
- Exact Mass: 718.36836112g/mol
- Monoisotopic Mass: 718.36836112g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 10
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 49
- Rotatable Bond Count: 23
- Complexity: 1170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 327Ų
- XLogP3: -3.8
L-Serine, L-asparaginyl-L-leucyl-L-leucyl-L-methionyl-L-alanyl-L-alanyl- Related Literature
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Kevin de Aquino Dias,Leandro Helgueira Andrade Green Chem., 2021,23, 2308-2316
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Fengwen Kang,Mingying Peng,Xiaobao Yang,Guoping Dong,Guochao Nie,Weijiang Liang,Shanhui Xu,Jianrong Qiu J. Mater. Chem. C, 2014,2, 6068-6076
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David T. Carey,Francis S. Mair,Robin G. Pritchard,John E. Warren,Rebecca J. Woods Dalton Trans., 2003, 3792-3798
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Xiaowei Zhou,Guangming Wu,Jiandong Wu,Huiyu Yang,Jichao Wang,Guohua Gao Phys. Chem. Chem. Phys., 2014,16, 3973-3982
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M. Loewert,T. Carambia,M. Stehle,P. Pfeifer React. Chem. Eng., 2020,5, 1071-1082
847233-70-9 (L-Serine, L-asparaginyl-L-leucyl-L-leucyl-L-methionyl-L-alanyl-L-alanyl-) Related Products
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